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Compound of Interest

Compound Name: Tetromycin C1

Cat. No.: B15562502 Get Quote

The proper disposal of Tetromycin C1, a polyketide antibiotic, is crucial for maintaining

laboratory safety, preventing environmental contamination, and mitigating the development of

antimicrobial resistance.[1] While the Safety Data Sheet (SDS) for Tetromycin C1 indicates it

is not classified as a hazardous substance under the Globally Harmonized System (GHS), it is

essential to follow established laboratory protocols for chemical and antibiotic waste to ensure

responsible disposal.[2]

Immediate Safety and Handling Precautions
Before commencing any disposal procedure, it is imperative to consult the specific Safety Data

Sheet (SDS) for Tetromycin C1.[1] Although not classified as hazardous, general safe

laboratory practices should always be observed.

Personal Protective Equipment (PPE): When handling Tetromycin C1 powder or solutions,

appropriate PPE should be worn, including:

Safety goggles

Gloves

A lab coat

Waste Characterization and Segregation
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Proper disposal begins with the correct characterization and segregation of waste streams.[3]

Tetromycin C1 waste in a laboratory setting can be categorized as follows:

Concentrated or Unused Tetromycin C1: This includes expired or unwanted pure compound

(solid) and high-concentration stock solutions. These are considered hazardous chemical

waste.[4]

Dilute Tetromycin C1 Solutions: This category includes working solutions and used cell

culture media containing Tetromycin C1 at lower concentrations.

Contaminated Solid Waste: This encompasses items such as pipette tips, centrifuge tubes,

gloves, and other disposable labware that have come into contact with Tetromycin C1.

Step-by-Step Disposal Protocol
The following procedures provide a step-by-step guide for the proper disposal of different forms

of Tetromycin C1 waste. These steps should be adapted to comply with your institution's

specific Environmental Health and Safety (EHS) guidelines.

1. Concentrated or Unused Tetromycin C1 (Solid Powder and Stock Solutions):

Segregation: Do not mix concentrated Tetromycin C1 waste with other chemical waste

streams unless explicitly permitted by your institution's EHS office.[1]

Containerization: Collect all concentrated solid and liquid waste in a designated, leak-proof,

and clearly labeled hazardous waste container.[1][4] The container should be compatible

with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Tetromycin C1," and its approximate concentration.[1]

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory.

Disposal: Arrange for pickup by your institution's certified hazardous waste disposal service.

[3]

2. Dilute Tetromycin C1 Solutions (e.g., Used Cell Culture Media):
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Biohazard Decontamination (if applicable): If the media contains biohazardous materials

(e.g., cells, viruses), it must first be decontaminated according to your institution's biosafety

protocols, which typically involves autoclaving.[1]

Chemical Waste Collection: After decontamination, the liquid containing the antibiotic should

be collected as chemical waste.[4] Autoclaving may not deactivate all antibiotics, and to

prevent environmental release, it is best practice to treat it as chemical waste.[3][4]

Containerization and Labeling: Collect the decontaminated, antibiotic-containing media in a

labeled hazardous waste container.

Disposal: Arrange for pickup by your institution's EHS department. Do not pour antibiotic-

containing media down the drain, as this can contribute to environmental contamination and

the development of antibiotic-resistant bacteria.[1]

3. Contaminated Solid Waste (Labware):

Segregation: Place all solid waste contaminated with Tetromycin C1 (e.g., pipette tips,

gloves, flasks) into a designated hazardous waste container separate from regular trash.

Containerization: Use a clearly labeled container, such as a lined box or a designated plastic

bin for solid chemical waste.

Disposal: Dispose of the container through your institution's hazardous waste management

program.

Summary of Disposal and Safety Information
The following table summarizes key data related to the handling and disposal of Tetromycin
C1.
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Parameter Information Source

GHS Classification
Not classified as a hazardous

substance.
[2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [2]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [2]

Primary Disposal Route
Institutional Hazardous Waste

Program
[1][3]

Drain Disposal
Not recommended for any

concentration.
[1]

Solid Waste
Dispose of as hazardous

chemical waste.
[3]

Personal Protective Equipment
Safety goggles, gloves, lab

coat.
[1]

Tetromycin C1 Disposal Workflow
The diagram below illustrates the decision-making process for the proper disposal of waste

containing Tetromycin C1 in a laboratory setting.
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Caption: Decision workflow for Tetromycin C1 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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